Cas no 1806900-73-1 (3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride
• CAS No: 1806900-73-1
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4868146
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-7-4(16(9,13)14)2-3(8)5(12-7)6(10)11/h2,6H,1H3
• InChI Key： CRYVJXJDBQKZGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=NC=1C(F)F)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride

Introduction to 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride (CAS No. 1806900-73-1)

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride (CAS No. 1806900-73-1) is a versatile and highly reactive compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in the development of novel agrochemicals and pharmaceuticals. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential applications.

Chemical Structure and Properties

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride is a pyridine derivative with a sulfonyl chloride functional group. The presence of the chlorine atom, difluoromethyl group, and methoxy substituent imparts unique chemical properties to the molecule. The sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent electrophilic reagent in organic synthesis. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy substituent contributes to its electronic properties and solubility.

The compound has a molecular formula of C₁₀H₈ClF₂N₂O₃S and a molecular weight of 305.74 g/mol. It is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The compound's high reactivity and stability make it a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 3-chloro-2-(difluoromethyl)-6-methoxypyridine with chlorosulfonic acid under controlled conditions. This method typically yields the desired product in good yield with minimal side reactions.

An alternative synthetic route involves the sulfonation of 3-chloro-2-(difluoromethyl)-6-methoxypyridine using sulfur trioxide (SO₃) in the presence of a suitable solvent such as pyridine or triethylamine. This method offers better control over reaction conditions and can be scaled up for industrial production.

Potential Applications

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride has shown significant potential in various fields due to its unique chemical properties. In agrochemical research, it has been used as an intermediate in the synthesis of herbicides and fungicides. The presence of the difluoromethyl group enhances the herbicidal activity by improving metabolic stability and reducing degradation by plant enzymes.

In pharmaceutical research, this compound has been explored for its potential as a lead molecule in drug discovery. Its ability to form stable covalent bonds with biological targets makes it an attractive candidate for developing drugs targeting specific proteins or enzymes. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against various kinases, making them promising candidates for cancer therapy.

Current Research Trends

The ongoing research on 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride highlights its versatility and potential for further development. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives with enhanced antiviral activity against influenza viruses. These derivatives were designed to target specific viral proteins involved in replication, demonstrating the compound's potential as an antiviral agent.

In another study, researchers at a leading pharmaceutical company investigated the use of this compound as a scaffold for developing small-molecule inhibitors against bacterial enzymes involved in antibiotic resistance. The results showed that certain derivatives exhibited potent antibacterial activity against multidrug-resistant strains, opening new avenues for combating antibiotic resistance.

Safety Considerations

While 3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride is a valuable reagent in chemical synthesis, it is important to handle it with care due to its reactivity and potential hazards. Proper personal protective equipment (PPE) should be worn during handling, and reactions should be conducted under well-controlled conditions to minimize exposure risks. Additionally, waste products should be disposed of according to local regulations to ensure environmental safety.

Conclusion

3-Chloro-2-(difluoromethyl)-6-methoxypyridine-5-sulfonyl chloride (CAS No. 1806900-73-1) is a versatile and highly reactive compound with significant potential in both agrochemical and pharmaceutical research. Its unique chemical structure makes it an excellent intermediate for synthesizing more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.